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Compound of Interest

Compound Name: L-PROLINE (13C5,D7,15N)

Cat. No.: B1579757

Get Quote

Part 1: Introduction & Theoretical Framework
Defining "Triple-Labeled" L-Proline

In advanced structural biology and metabolomics, "triple-labeled"” refers to the uniform

incorporation of three distinct stable isotopes: Carbon-13 (nhgcontent-ng-c2372798075=
_nghost-ng-c102404335="" class="inline ng-star-inserted">

), Nitrogen-15 (
), and Deuterium (
or D).

While standard Stable Isotope Labeling with Amino Acids in Cell Culture (SILAC) often uses
"double-labeled" (

) arginine or lysine, triple-labeled L-Proline is uniquely valuable for:

* NMR Spectroscopy: Deuteration (
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) suppresses proton relaxation pathways, sharpening signals in high-molecular-weight
proteins (

), while
and
allow for multidimensional correlation experiments (e.g., HNCA, HNCO).

e Metabolic Tracing: Providing a unique mass signature (

) distinct from naturally occurring isotopologues.

The Chemistry of L-Proline[2][3]

o |[UPAC Name: (2S)-pyrrolidine-2-carboxylic acid
e Chemical Formula (Unlabeled):

[1](21(3]

o Standard Monoisotopic Mass: ~115.0633 Da

Isotopic Parameters

To calculate the precise molecular weight, we must use the exact atomic masses of the stable
isotopes.
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Labeling
Exact Mass Abundance .
Element Isotope Enrichment
(Da) (Natural) .
(Typical)
Carbon 12.000000 98.93% <1%
13.003355 1.07% > 99%
Nitrogen 14.003074 99.63% <1%
15.000109 0.37% > 99%
Hydrogen 1.007825 99.98% <1%
(D) 2.014102 0.015% > 98%
Oxygen 15.994915 99.76% N/A (Unlabeled)

Part 2: Step-by-Step Molecular Weight Calculation
Structural Breakdown

L-Proline (

) contains 9 protons in total. However, in triple-labeled reagents (e.g., CIL Product CLM-1573),
deuteration is typically

o Carbon-bound Hydrogens (Non-exchangeable): 7 atoms (Ring protons:

). These are permanently deuterated.
o Heteroatom-bound Hydrogens (Exchangeable): 2 atoms (Amine
and Carboxyl

). These exchange rapidly with the solvent (

or

).
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Scenario A: Anhydrous Powder (Theoretical Max Mass) Assuming the exchangeable protons
are also Deuterium (if lyophilized from

).
Scenario B: In
Solution (Physiological/Experimental) The 2 exchangeable deuterons are replaced by protons (

) from water.

Calculation Logic (Scenario A: Fully Deuterated )

e Carbons (
):
 Nitrogen (
):
e Oxygens (
):
o Deuteriums (
):
Total MW (Fully Deuterated):130.1336 Da

Calculation Logic (Scenario B: in)

Most common experimental mass spec observation.
e Core (

):

(Sum of C, N, O above)

* Non-Exchangeable (
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):
o Exchangeable (
):
Total MW (In Solution):128.1211 Da

Mass Shift Analysis ()

Compared to Unlabeled L-Proline (~115.06 Da):
e Shift:
e Composition of Shift:

o Da from Carbon (

)

o Da from Nitrogen (

)

o Da from Deuterium (

)

Visualization of Calculation Logic
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L-Proline Core
(C5N 02)

Isotope Selection

5x13C
(+5.017 Da)

1x 15N
(+0.997 Da)

Total MW
~128.12 Da

~ Summation

7 x 2H (Ring)
(+7.044 Da)

2 x HID
(Exchangeable)

Click to download full resolution via product page

Figure 1: Logic flow for calculating the molecular weight of Triple-Labeled L-Proline, accounting

for fixed and exchangeable isotopes.

Part 3: Technical Workflow & Validation
Quality Control Protocol (Mass Spectrometry)

Before using triple-labeled Proline in expensive NMR or SILAC experiments, validate the

isotopic enrichment and purity.

Method: Direct Infusion ESI-MS (Electrospray lonization Mass Spectrometry).

Preparation: Dissolve 1 mg of labeled Proline in 1 mL of 50:50 Methanol:Water (

Formic Acid).

Blank: Run a solvent blank to clear background.

Acquisition: Acquire spectra in Positive lon Mode (

).

Expectation:

o Unlabeled Proline: Peak at
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(
).

o Triple-Labeled Proline: Peak at

(
).

o Note: The proton added during ionization (

) is from the solvent. If solvent is

, it adds ~1.008 Da.

Workflow: From Stock to Experiment

1. Stock Prep

Dissolve in Buffer/Media

2. Sterile Filtration
0.22 ym PVDF

3. MS Validation
Check m/z 129.1

Application?

High Conc (>5mM) \Low Conc (200mg/L)

NMR Spectroscopy Proteomics (SILAC)
(Triple Resonance) (Prevent Arg->Pro Conversion)

Click to download full resolution via product page
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Figure 2: Operational workflow for handling triple-labeled reagents from preparation to
application.

Troubleshooting Purity Issues

e Incomplete Enrichment: If you observe peaks at

(e.g., 128.1 instead of 129.1 in MS), it indicates incomplete deuteration or
incorporation.

e Arg-to-Pro Conversion (SILAC): In cell culture, heavy Arginine can be metabolically
converted to heavy Proline, confusing data. Adding excess Triple-Labeled Proline (which is
distinct from the converted species) or just heavy Proline saturates the pool, preventing the
conversion artifact.

Part 4: Data Summary Table

Triple-Labeled L-Proline (

Parameter Unlabeled L-Proline
)
(in
Formula
)
Monoisotopic Mass 115.0633 Da 128.1211 Da
(MS) 116.07 Da 129.13 Da
Mass Shift 0 +13.06 Da
) o NMR Relaxation / SILAC
Primary Application Standard Growth )
Conversion Block
References

o Cambridge Isotope Laboratories.L-Proline (U-13C5, 99%; U-D7, 98%; 15N, 99%) Product
Page. Retrieved from

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Ong, S. E., & Mann, M. (2006). A practical recipe for stable isotope labeling by amino acids
in cell culture (SILAC). Nature Protocols. Retrieved from

e NIST Chemistry WebBook.L-Proline Standard Reference Data. Retrieved from

» Sigma-Aldrich.Stable Isotope Labeled Amino Acids Technical Guide. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Triple-Labeled L-Proline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1579757/docs#comprehensive-guide-to-molecular-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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